1-(3-Methoxypropyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

• IUPAC Name: 1-(3-methoxypropyl)-6-oxopyridazine-3-carboxylic acid
• InChI: InChI=1S/C9H12N2O4/c1-15-6-2-5-11-8(12)4-3-7(10-11)9(13)14/h3-4H,2,5-6H2,1H3,(H,13,14)
• InChI Key: XIKFJFCTFGYYSQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=O)C=CC(=N1)C(=O)O
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol

Description

The compound “1-(3-Methoxypropyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid” is a pyridazine derivative. Pyridazines are a class of organic compounds with a six-membered aromatic ring containing two nitrogen atoms. The methoxypropyl group attached at the 1-position and the carboxylic acid group attached at the 3-position could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyridazine ring, possibly through a condensation reaction or a cyclization reaction. The methoxypropyl and carboxylic acid groups could be introduced through subsequent functional group transformations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine ring, which is a heterocyclic aromatic ring. The electron-withdrawing carboxylic acid group could potentially influence the electron density in the pyridazine ring.

Chemical Reactions Analysis

As a pyridazine derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the carboxylic acid group could allow for reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could result in the compound being acidic. The methoxy group could potentially increase the compound’s solubility in organic solvents.

Mechanism of Action

Mode of Action

It’s worth noting that the methoxypropyl group in the compound could potentially interact with various biological targets, influencing their function .

Biochemical Pathways

The methoxypropyl group in the compound could potentially be involved in various biochemical reactions .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

It’s possible that the compound could have various effects depending on its specific targets and their roles .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets . .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies to elucidate its properties and potential applications. This could involve studies to determine its reactivity, stability, and potential uses in various fields such as medicine or materials science.